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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the thermochemical data for various

isomers of dodecane (C12H26). The document is structured to offer an in-depth understanding

of the experimental and computational methodologies used to determine these properties,

present the data in a clear and comparative format, and illustrate the relationships and

workflows involved in thermochemical studies.

Introduction
Dodecane, a saturated hydrocarbon with the molecular formula C12H26, exists in 355

structural isomers. These isomers, while sharing the same molecular weight, exhibit distinct

physical and chemical properties due to variations in their molecular structure, particularly the

degree and location of branching. Understanding the thermochemical properties of these

isomers, such as their enthalpy of formation, entropy, and heat capacity, is crucial in various

fields, including fuel combustion, materials science, and as reference compounds in
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computational chemistry. This guide focuses on presenting key thermochemical data and the

methodologies for their determination.

Thermochemical Data of Selected C12H26 Isomers
The following tables summarize the available experimental and calculated thermochemical

data for n-dodecane and a selection of its branched isomers. These isomers have been chosen

to illustrate the effect of different branching patterns on their thermodynamic stability and

properties.

Table 1: Standard Molar Enthalpy of Formation (ΔfH°) at 298.15 K

Isomer Name IUPAC Name CAS Number
ΔfH° (gas)
(kJ/mol)

ΔfH° (liquid)
(kJ/mol)

n-Dodecane Dodecane 112-40-3 -289.5 ± 1.8 -350.9 ± 1.7

2-

Methylundecane

2-

Methylundecane
7045-71-8

-295.4

(calculated)
Not Available

2,2,4,6,6-

Pentamethylhept

ane

2,2,4,6,6-

Pentamethylhept

ane

13475-82-6
-313.79

(calculated)
-362.8 ± 2.4

2,3-

Dimethyldecane

2,3-

Dimethyldecane
17312-44-6

-301.57

(calculated)
Not Available

2,4-

Dimethyldecane

2,4-

Dimethyldecane
2801-84-5

-301.57

(calculated)
Not Available

Table 2: Standard Molar Entropy (S°) and Molar Heat Capacity at Constant Pressure (Cp) at

298.15 K
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Isomer Name S° (gas) (J/mol·K) Cp (gas) (J/mol·K)
Cp (liquid)
(J/mol·K)

n-Dodecane 629.3 ± 4.2 247.9 376.0

2-Methylundecane Not Available Not Available Not Available

2,2,4,6,6-

Pentamethylheptane
Not Available Not Available 363.3

2,3-Dimethyldecane Not Available Not Available Not Available

2,4-Dimethyldecane Not Available Not Available Not Available

Note: "Calculated" values are typically derived from computational chemistry methods or group

additivity schemes and may not be experimentally verified.

Experimental and Computational Protocols
The determination of accurate thermochemical data relies on a combination of precise

experimental measurements and robust computational models.

Experimental Methodologies
1. Combustion Calorimetry:

This is a primary technique for determining the enthalpy of formation of combustible

compounds.

Apparatus: A high-pressure vessel known as a "bomb" is used, typically within a larger,

insulated water bath (calorimeter). Rotating bomb calorimeters are often employed for

compounds containing elements other than C, H, and O to ensure complete combustion and

dissolution of products.

Procedure:

A precisely weighed sample of the substance is placed in a crucible inside the bomb.
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The bomb is sealed and pressurized with a large excess of pure oxygen (typically to

around 30 atm).

The bomb is submerged in a known quantity of water in the calorimeter, and the entire

system is allowed to reach thermal equilibrium.

The sample is ignited by passing an electric current through a fuse wire.

The temperature change of the water is meticulously recorded.

Data Analysis: The heat of combustion is calculated from the temperature rise and the

previously determined heat capacity of the calorimeter system. The enthalpy of formation is

then derived using Hess's Law, along with the known standard enthalpies of formation of the

combustion products (CO2 and H2O).

2. Adiabatic Calorimetry:

This method is used to measure heat capacities as a function of temperature.

Apparatus: The sample is contained within a vessel that is surrounded by an adiabatic

shield. The temperature of this shield is continuously adjusted to match the temperature of

the sample container, thereby minimizing heat exchange with the surroundings.

Procedure:

A known quantity of electrical energy is supplied to a heater within the sample vessel,

causing a small increase in temperature.

The system is then allowed to reach thermal equilibrium.

The heat capacity is calculated from the amount of energy supplied and the resulting

temperature change.

Data Analysis: By performing these measurements over a range of temperatures, the heat

capacity curve can be constructed. The standard entropy can then be calculated by

integrating the heat capacity data from absolute zero.
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Computational Methodologies
Due to the vast number of isomers, experimental determination of thermochemical data for all

of them is impractical. Computational chemistry provides powerful tools for predicting these

properties.

1. Ab Initio and Density Functional Theory (DFT) Calculations:

High-level quantum chemical methods can provide accurate thermochemical data.

Methods: Composite methods like the Gaussian-n (e.g., G3, G4) theories are designed to

achieve high accuracy by combining calculations at different levels of theory and basis sets

to approximate the results of a very high-level calculation.[1] DFT methods, such as B3LYP,

are also widely used, though they can show accumulating errors for larger molecules.[1]

Procedure:

The molecular geometry of the isomer is optimized to find its lowest energy conformation.

Vibrational frequencies are calculated to determine the zero-point vibrational energy and

thermal contributions to enthalpy and entropy.

The total electronic energy is calculated at a high level of theory.

The enthalpy of formation is typically calculated using atomization or isodesmic reaction

schemes, which help to cancel systematic errors.

2. Group Additivity Methods:

This is a semi-empirical method for estimating thermochemical properties.

Concept: This method, pioneered by Benson, assumes that the thermochemical properties of

a molecule can be approximated as the sum of contributions from its constituent functional

groups.[2]

Procedure:

The molecule is dissected into a set of defined groups.
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The known thermochemical value for each group is summed.

Corrections are applied for non-additive interactions, such as gauche-alkane interactions

or ring strain.[2]

Application: Group additivity is a fast and often surprisingly accurate method for estimating

the enthalpy of formation for a large number of organic compounds, especially when

experimental data is unavailable.[2][3]

Visualizations
The following diagrams illustrate key concepts and workflows in the study of the

thermochemical properties of C12H26 isomers.
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Workflow for Determining Thermochemical Data

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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